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Compound of Interest

Carbonodithioic acid, O,S-dimethyl!
Compound Name:
ester

Cat. No.: B034010

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive structural analysis of O,S-dimethyl
dithiocarbonate, a sulfur-containing organic compound with applications as a chemical
intermediate. Due to the limited availability of direct experimental data for O,S-dimethyl
dithiocarbonate, this document synthesizes known information and supplements it with
comparative data from its more extensively studied isomer, S,S'-dimethyl dithiocarbonate, and
computational predictions. This guide is intended to serve as a foundational resource for
researchers and professionals in drug development and materials science, offering insights into
the molecule's synthesis, spectroscopic characteristics, and structural parameters.

Introduction

O,S-dimethyl dithiocarbonate belongs to the family of dithiocarbonates, which are esters of
dithiocarbonic acid. These compounds are characterized by the presence of a carbonyl group
double-bonded to one oxygen and single-bonded to two sulfur atoms, or isomers thereof. While
its isomer, S,S'-dimethyl dithiocarbonate, has been more widely studied, O,S-dimethyl
dithiocarbonate is a reagent in the synthesis of various organic molecules, including alkyl-
ureas[1]. A thorough understanding of its structural and electronic properties is crucial for its
effective application in synthetic chemistry and for the design of novel molecules in drug
discovery.
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Physicochemical Properties

A summary of the known physicochemical properties of O,S-dimethyl dithiocarbonate and its
isomer, S,S'-dimethyl dithiocarbonate, is presented in Table 1.

Property 0-,S-.Dimethyl S,-S'-.Dimethyl
Dithiocarbonate Dithiocarbonate

Molecular Formula C3He0OS2 C3He0OS2

Molecular Weight 122.21 g/mol 122.21 g/mol [2][3][4]

CAS Number Not available 868-84-8[2][3]1[4]

Appearance - Colorless liquid[5]

Density - 1.1705 g/cm3 at 25 °C[2][5]

Boiling Point - 169 °C[3][5]

Refractive Index - 1.5485 at 20 °C[2][5]

Synthesis and Experimental Protocols

Synthesis of O,S-Dimethyl Dithiocarbonate

A documented synthesis of O,S-dimethyl dithiocarbonate involves a multi-step process. The
following protocol is adapted from patent literature describing its use as a reactant[1].

Experimental Protocol:

e Reaction with a Primary Amine: O,S-dimethyl dithiocarbonate is reacted with a primary
amine (R*NH2) at a molar ratio of approximately 1:1.1 to 1:1.2. The reaction is typically
carried out at a temperature between 20°C and 30°C for 2 to 3 hours. This step yields an O-
methyl thiocarbamate[1].

e Monitoring: The progress of the reaction can be monitored using gas chromatography (GC)
and 'H NMR analysis[1].
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The synthesis of the related S,S'-dimethyl dithiocarbonate is achieved by reacting methanol
and carbon disulfide with potassium hydroxide, followed by the addition of dimethyl sulfate[6].

Experimental Workflow

The general workflow for the synthesis and subsequent reaction of O,S-dimethyl
dithiocarbonate is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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